Cas no 57741-46-5 (4,7,10,13-Tetraoxahexadecanedinitrile)
4,7,10,13-Tetraoxahexadecanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13-Tetraoxahexadecane-1,16-dinitrile
- 3-[2-[2-[2-(2-cyanoethoxy)ethoxy]ethoxy]ethoxy]propanenitrile
- 4,7,10,13-tetraoxahexadecanedinitrile
- 4,7,10,13-tetraoxa-hexadecanedinitrile
- Propanenitrile, 3,3'-(1,2-ethanediylbis(oxy-2,1-ethanediyloxy))bis-
- AK141835
- AX8281970
- ST24042659
- MFCD00483880
- NS00033778
- 57741-46-5
- C75703
- DS-7336
- A869599
- CS-0158478
- DTXSID60206440
- AKOS022173464
- SCHEMBL15412364
- EINECS 260-924-7
- KCHBZKXCYRHBDY-UHFFFAOYSA-N
- DB-316009
- DTXCID60128931
- 4,7,10,13-Tetraoxahexadecanedinitrile
-
- MDL: MFCD00483880
- Inchi: 1S/C12H20N2O4/c13-3-1-5-15-7-9-17-11-12-18-10-8-16-6-2-4-14/h1-2,5-12H2
- InChI Key: KCHBZKXCYRHBDY-UHFFFAOYSA-N
- SMILES: O(CCOCCC#N)CCOCCOCCC#N
Computed Properties
- Exact Mass: 256.1424
- Monoisotopic Mass: 256.142307
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.5
- XLogP3: -1
Experimental Properties
- Density: 1.073
- Boiling Point: 427.3°C at 760 mmHg
- Flash Point: 169.7°C
- Refractive Index: 1.452
- PSA: 84.5
4,7,10,13-Tetraoxahexadecanedinitrile Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Sealed in dry,2-8°C
4,7,10,13-Tetraoxahexadecanedinitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DO358-250mg |
4,7,10,13-Tetraoxahexadecanedinitrile |
57741-46-5 | 98% | 250mg |
855CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DO358-100mg |
4,7,10,13-Tetraoxahexadecanedinitrile |
57741-46-5 | 98% | 100mg |
414CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T70940-250mg |
4,7,10,13-Tetraoxahexadecane-1,16-dinitrile |
57741-46-5 | 98% | 250mg |
¥278.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T70940-1g |
4,7,10,13-Tetraoxahexadecane-1,16-dinitrile |
57741-46-5 | 98% | 1g |
¥1164.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T70940-100mg |
4,7,10,13-Tetraoxahexadecane-1,16-dinitrile |
57741-46-5 | 98% | 100mg |
¥121.0 | 2024-07-18 | |
| Alichem | A449038643-1g |
4,7,10,13-Tetraoxahexadecane-1,16-dinitrile |
57741-46-5 | 98% | 1g |
$338.58 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DO358-200mg |
4,7,10,13-Tetraoxahexadecanedinitrile |
57741-46-5 | 98% | 200mg |
568.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DO358-50mg |
4,7,10,13-Tetraoxahexadecanedinitrile |
57741-46-5 | 98% | 50mg |
227.0CNY | 2021-07-12 | |
| Key Organics Ltd | DS-7336-1G |
4,7,10,13-Tetraoxahexadecane-1,16-dinitrile |
57741-46-5 | >98% | 1g |
£184.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1229118-250mg |
4,7,10,13-Tetraoxahexadecane-1,16-dinitrile |
57741-46-5 | 98% | 250mg |
¥570.00 | 2024-05-08 |
4,7,10,13-Tetraoxahexadecanedinitrile Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4,7,10,13-Tetraoxahexadecanedinitrile
Recent Advances in the Application of 4,7,10,13-Tetraoxahexadecanedinitrile (CAS: 57741-46-5) in Chemical Biology and Pharmaceutical Research
The compound 4,7,10,13-Tetraoxahexadecanedinitrile (CAS: 57741-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound's polyether backbone and terminal nitrile groups make it a valuable intermediate in the development of novel drug delivery systems, bio-conjugates, and functional materials.
Recent studies have highlighted the role of 4,7,10,13-Tetraoxahexadecanedinitrile in facilitating the synthesis of PEGylated compounds, which are critical for improving the pharmacokinetic properties of therapeutic agents. For instance, researchers have utilized this compound to create water-soluble drug conjugates that exhibit enhanced stability and reduced immunogenicity. The ability of the compound to act as a linker in bioconjugation reactions has been particularly valuable in the development of antibody-drug conjugates (ADCs), a rapidly growing area in oncology therapeutics.
In addition to its applications in drug delivery, 4,7,10,13-Tetraoxahexadecanedinitrile has shown promise in material science. Its incorporation into polymeric matrices has been reported to improve the mechanical properties and biocompatibility of materials used in medical devices. Recent publications in Advanced Materials and Biomacromolecules have demonstrated its utility in creating hydrogels with tunable degradation rates, which are being explored for controlled drug release applications.
Mechanistic studies have provided deeper insights into the reactivity of this compound. The terminal nitrile groups have been shown to participate in click chemistry reactions, enabling efficient conjugation with various biomolecules. This property has been leveraged in proteomics research for labeling and tracking proteins in complex biological systems. Furthermore, the compound's stability under physiological conditions makes it an attractive candidate for in vivo applications.
From a safety perspective, recent toxicological evaluations have confirmed the low cytotoxicity of 4,7,10,13-Tetraoxahexadecanedinitrile at concentrations typically used in research applications. However, researchers have noted the need for careful handling due to potential irritation upon direct contact. These findings have been documented in recent regulatory submissions and safety data sheets, reinforcing its suitability for pharmaceutical development.
Looking forward, the compound's versatility suggests numerous unexplored applications. Current research directions include its potential use in nucleic acid delivery systems and as a building block for smart biomaterials. The growing body of literature on 4,7,10,13-Tetraoxahexadecanedinitrile underscores its importance as a multifunctional tool in chemical biology and positions it as a key player in the development of next-generation therapeutic strategies.
57741-46-5 (4,7,10,13-Tetraoxahexadecanedinitrile) Related Products
- 9004-41-5(Cyanoethyl cellulose)
- 35633-50-2(3-(2-methoxyethoxy)propanenitrile)
- 14631-45-9(α-Ethoxypropionitrile)
- 2141-62-0(3-Ethoxypropionitrile)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)